Cas no 383371-96-8 (2-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylamino}ethan-1-ol)

• Product Name: 2-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylamino}ethan-1-ol
• CAS No: 383371-96-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 3076614
• PubChem ID: 3145901
• Update Time: 2025-06-10

2-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethylamino]-ethanol
• 2-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylamino}ethan-1-ol
• 383371-96-8
• EN300-10168843
• 2-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]amino}ethan-1-ol
• SR-01000326717
• HMS1696K18
• AKOS000300796
• 2-{[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]amino}ethanol
• 2-((1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethyl)amino)ethanol
• AKOS022483517
• 2-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylamino]ethanol
• SR-01000326717-1

• MDL： MFCD02999009
• Inchi： 1S/C12H17NO3/c1-9(13-4-5-14)10-2-3-11-12(8-10)16-7-6-15-11/h2-3,8-9,13-14H,4-7H2,1H3
• InChI Key： VCIJHPGKYRBWPP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(C)NCCO

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.7Ų

2-{1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethylamino}ethan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT